Colitis

Description

Colitis is an inflammation of the colon, the largest part of the large intestine. It can be caused by various factors, including infections (bacterial, viral, parasitic), inflammatory bowel diseases (such as ulcerative colitis or Crohn's disease), ischemia, allergic reactions, medication side effects, or radiation therapy. Symptoms often include abdominal pain, cramping, diarrhea (sometimes bloody), urgency, and fever. Diagnosis typically involves clinical evaluation, stool tests, imaging studies, and colonoscopy with biopsy. Management depends on the underlying cause.